Cas no 824977-88-0 (1-Butanone, 1-(4-methylphenyl)-3-(1-piperidinyl)-, (3R)-)

• Product Name: 1-Butanone, 1-(4-methylphenyl)-3-(1-piperidinyl)-, (3R)-
• CAS No: 824977-88-0
• MF: C₁₆H₂₃NO
• MW: 245.359924554825
• CID: 689528
• PubChem ID: 71418267
• Update Time: 2025-04-19

1-Butanone, 1-(4-methylphenyl)-3-(1-piperidinyl)-, (3R)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 1-(4-methylphenyl)-3-(1-piperidinyl)-, (3R)-
• (3R)-1-(4-Methylphenyl)-3-(piperidin-1-yl)butan-1-one
• DTXSID50837585
• 824977-88-0

• Inchi： 1S/C16H23NO/c1-13-6-8-15(9-7-13)16(18)12-14(2)17-10-4-3-5-11-17/h6-9,14H,3-5,10-12H2,1-2H3/t14-/m1/s1
• InChI Key： LHUXOLIHPBFFPS-CQSZACIVSA-N
• SMILES： O=C(C1C=CC(C)=CC=1)C[C@@H](C)N1CCCCC1

Computed Properties

• Exact Mass: 245.177964357g/mol
• Monoisotopic Mass: 245.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.3Ų